Cas no 2229604-66-2 (2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol)

• Product Name: 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol
• CAS No: 2229604-66-2
• MF: C₉H₁₁F₂NO₃
• MW: 219.185349702835
• CID: 6056801
• PubChem ID: 165703958
• Update Time: 2025-06-14

2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol
• EN300-1974412
• 2229604-66-2

• Inchi： 1S/C9H11F2NO3/c10-9(11,1-2-12)8-6(14)3-5(13)4-7(8)15/h3-4,13-15H,1-2,12H2
• InChI Key： NDGOBRPHMNVJRX-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CC=1O)O)O)(CCN)F

Computed Properties

• Exact Mass: 219.07069954g/mol
• Monoisotopic Mass: 219.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol

Comprehensive Analysis of 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol (CAS No. 2229604-66-2)

In the realm of organic chemistry and pharmaceutical research, 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol (CAS No. 2229604-66-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a benzene triol core with an amino-difluoropropyl side chain, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and specialty chemical synthesis.

The compound's benzene-1,3,5-triol moiety is a well-known pharmacophore, often associated with antioxidant and anti-inflammatory properties. Coupled with the 3-amino-1,1-difluoropropyl group, this structure exhibits enhanced stability and bioavailability, which are critical factors in modern medicinal chemistry. Recent studies highlight its role in the development of novel therapeutics targeting oxidative stress-related diseases, a topic gaining traction due to the rising global focus on aging and chronic health conditions.

From a synthetic perspective, CAS No. 2229604-66-2 presents intriguing challenges and opportunities. The presence of both amino and difluoromethyl groups allows for selective functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce complex molecules. The compound's potential as a building block for biodegradable polymers or advanced materials is also under investigation, addressing the growing demand for environmentally conscious innovations.

In the context of drug discovery, 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol has drawn attention for its possible applications in neuroprotective agents and metabolic regulators. With the increasing prevalence of neurodegenerative disorders and metabolic syndromes, the scientific community is actively searching for novel scaffolds that can modulate key biological pathways. Preliminary computational studies suggest that this compound may interact with specific enzyme targets, though further experimental validation is required.

The compound's physicochemical properties, such as its solubility profile and hydrogen-bonding capacity, make it a candidate for cocrystal engineering—a hot topic in pharmaceutical formulation. Cocrystals can improve drug performance by enhancing solubility, stability, and bioavailability, which are frequent pain points in drug development. As the industry shifts toward patient-centric formulations, the role of innovative intermediates like 2229604-66-2 becomes even more pivotal.

Beyond pharmaceuticals, 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol has potential applications in agrochemicals and functional materials. Its structural motifs are reminiscent of bioactive molecules used in crop protection, while its aromatic core could contribute to the design of organic electronic materials. These intersections highlight the compound's multidisciplinary relevance, a quality highly valued in today's research landscape.

Quality control and analytical characterization of CAS No. 2229604-66-2 are critical for its successful utilization. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These protocols align with stringent regulatory standards, particularly in industries where precision and reproducibility are paramount.

In summary, 2-(3-amino-1,1-difluoropropyl)benzene-1,3,5-triol represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to material science—reflect the compound's adaptability and the broader shift toward interdisciplinary research. As scientific inquiries continue to evolve, this molecule is poised to play a significant role in addressing some of the most pressing challenges in health and technology.